(E)-1-(1-cinnamoylazetidin-3-yl)pyrrolidine-2,5-dione

• IUPAC Name: 1-[1-[(E)-3-phenylprop-2-enoyl]azetidin-3-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C16H16N2O3/c19-14(7-6-12-4-2-1-3-5-12)17-10-13(11-17)18-15(20)8-9-16(18)21/h1-7,13H,8-11H2/b7-6+
• InChI Key: UOWXGDKZAZOHCS-VOTSOKGWSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2CN(C2)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: C1CC(=O)N(C1=O)C2CN(C2)C(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C16H16N2O3
• Molecular Weight: 284.31 g/mol

Description

(E)-1-(1-cinnamoylazetidin-3-yl)pyrrolidine-2,5-dione, also known as CAY-10471, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Pyrrolidine-2,4-diones, known for their structural analogy to amino acids, have been utilized in the facile synthesis of N-acylated, O-alkylated pyrrolin-2-ones, demonstrating significant chemical versatility and potential for generating linear, extended conformations in dipeptide analogs (Hosseini et al., 2006). Additionally, the synthesis of β-lactam related to cephalosporins from pyrrolidine-2,4-dione highlights its significance in antibiotic development (Lowe & Yeung, 1973).

Anticonvulsant and Anticancer Activities

• Research on 1,3-dialkylated-pyrimidin-2,4-diones, which share structural features with pyrrolidine-2,5-diones, has revealed significant anti-cancer activities against human tumor cell lines, suggesting potential therapeutic applications (Singh & Paul, 2006). Similarly, N-(4-methylpiperazin-1-yl)- and N-[3-(4-methylpiperazin-1-yl)propyl] derivatives of pyrrolidine-2,5-dione have been tested for anticonvulsant activity, indicating their potential in developing treatments for epilepsy (Obniska et al., 2005).

Antimicrobial and Antitubercular Studies

• Spiro[pyrrolidin-2,3′-oxindoles], synthesized through 1,3-dipolar cycloaddition of azomethine ylides with (E)-3-arylidene-1-phenyl-pyrrolidine-2,5-diones, have shown promising in vitro antibacterial, antifungal, antimalarial, and antitubercular activities. This underscores the potential of pyrrolidine-2,5-dione derivatives in the development of new antimicrobial agents (Haddad et al., 2015).

Material Science Applications

• A novel alcohol-soluble n-type conjugated polyelectrolyte based on the diketopyrrolopyrrole (DPP) backbone, which includes pyrrolo[3,4-c]pyrrole-1,4-dione units, was synthesized for use as an electron transport layer in inverted polymer solar cells. This application highlights the potential of pyrrolidine-2,5-dione derivatives in enhancing the efficiency of solar energy devices (Hu et al., 2015).